Cas no 2680812-68-2 (3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid)

• Product Name: 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid
• CAS No: 2680812-68-2
• MF: C₈H₄ClF₃N₂O₃
• MW: 268.577171325684
• CID: 5649513
• PubChem ID: 165914891
• Update Time: 2025-06-13

3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680812-68-2
• EN300-28282912
• 3-chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid
• 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4ClF3N2O3/c9-4-3(6(15)16)1-2-13-5(4)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： JHKIKCRGVPQNOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.9862542g/mol
• Monoisotopic Mass: 267.9862542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid

Introduction to 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid (CAS No. 2680812-68-2)

3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 2680812-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent and a trifluoroacetamide group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The chloro group at the 3-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Concurrently, the trifluoroacetamide moiety at the 2-position imparts enhanced metabolic stability and lipophilicity, which are desirable attributes in drug candidates. These structural elements collectively enhance the compound's utility as a building block in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. Specifically, derivatives with chloro and trifluoroacetamide substituents have shown potential in targeting inflammatory pathways, neurodegenerative diseases, and cancer-related mechanisms.

One of the most compelling aspects of 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid is its role as a key intermediate in the synthesis of novel drug candidates. Researchers have leveraged its reactive sites to develop molecules with enhanced binding affinity and selectivity. For instance, modifications at the chloro position have been exploited to create inhibitors of kinases and other enzyme targets involved in signal transduction pathways. Similarly, the trifluoroacetamide group has been utilized to improve pharmacokinetic profiles by increasing bioavailability and reducing susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the structural arrangement of atoms in 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid optimizes interactions with biological targets, thereby enhancing its potential as a lead compound. These insights have guided experimental efforts toward designing more potent analogs with improved therapeutic efficacy.

The pharmaceutical industry has also taken note of the compound's versatility. By serving as a versatile scaffold, it enables chemists to explore diverse chemical space efficiently. This adaptability is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse derivatives is essential for identifying viable drug candidates.

Moreover, the synthetic methodologies developed for 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid have broader implications beyond pharmaceutical applications. The compound's unique reactivity has been harnessed in materials science and agrochemical research, demonstrating its interdisciplinary relevance. For instance, its ability to undergo cross-coupling reactions has made it a useful precursor in constructing advanced materials with tailored electronic properties.

The safety profile of 3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid is another critical consideration. While it does not fall under hazardous or controlled substance categories, proper handling protocols must be followed to ensure safe laboratory practices. Its stability under standard storage conditions makes it a practical choice for long-term research projects without concerns about degradation or decomposition.

In conclusion,3-Chloro-2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid (CAS No. 2680812-68-2) represents a significant advancement in synthetic organic chemistry and drug discovery. Its structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics targeting various diseases. As scientific understanding continues to evolve,this compound will undoubtedly play an integral role in shaping future medical breakthroughs.